N'-(2,6-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide
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Overview
Description
N'-(2,6-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide is a useful research compound. Its molecular formula is C22H22FN3O2S and its molecular weight is 411.5. The purity is usually 95%.
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Scientific Research Applications
- The compound has been investigated for its fluorescence properties and interactions with other molecules. For instance, a study explored the fluorescence quenching of N’-(2,6-dimethylphenyl)-N-{2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}ethanediamide (BDPD) by colloidal silver nanoparticles (AgNPs) in methanol and ethylene glycol. The Stern-Volmer quenching rate constants were calculated, and fluorescence resonance energy transfer and/or electron transfer processes were found to play a significant role in the quenching process .
- Researchers have explored the photophysical properties of this compound, especially in the context of nanotechnology. Its interactions with metallic nanoparticles, such as silver nanoparticles, have implications for fluorescence enhancement and modification. Understanding these interactions can lead to applications in sensors, imaging, and molecular probing devices .
- Another related compound, 2,4-bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-n-octyloxyphenyl)-1,3,5-triazine, has undergone safety evaluation. The European Food Safety Authority (EFSA) concluded that there is no safety concern for consumers if its migration does not exceed 5 mg/kg of food . While this specific compound is not identical, understanding related compounds’ safety profiles is essential for potential applications.
- The 2,6-dimethylphenyl moiety appears in various chemical derivatives. For example, 2,6-dimethylphenyl isocyanate has been used in the preparation of derivatized cyclodextrins and as a chiral stationary phase in normal-phase liquid chromatography. These applications highlight the versatility of the 2,6-dimethylphenyl group in chemical synthesis and separation techniques .
Fluorescence Quenching Studies
Photophysical Properties and Nanotechnology Applications
Safety Evaluation and Consumer Exposure
Chemical Derivatives and Chromatography
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the bromodomain and extraterminal domain (bet) family BET proteins are epigenetic regulators known to influence gene expression
Mode of Action
It’s known that bet inhibitors typically work by binding to the bromodomains of bet proteins, preventing them from interacting with acetylated histones and thereby disrupting gene expression
Biochemical Pathways
Given that bet proteins regulate gene expression, it’s likely that this compound could affect numerous pathways depending on the specific genes being regulated by the targeted bet proteins .
Pharmacokinetics
A related compound was found to have excellent potency in biochemical and cellular assays, advantageous exposures and half-life both in animal models and in humans
Result of Action
By inhibiting bet proteins, it could potentially disrupt the expression of various genes, leading to changes in cellular function . The exact effects would likely depend on the specific cell type and the genes being regulated by the targeted BET proteins.
properties
IUPAC Name |
N'-(2,6-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O2S/c1-13-6-4-7-14(2)19(13)26-21(28)20(27)24-11-10-18-15(3)25-22(29-18)16-8-5-9-17(23)12-16/h4-9,12H,10-11H2,1-3H3,(H,24,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGIWKPGFPPMPLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C(=O)NCCC2=C(N=C(S2)C3=CC(=CC=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,6-dimethylphenyl)-N-[2-[2-(3-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]oxamide |
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